Cas no 18378-79-5 (4(3H)-Pyrimidinone,2-(1,1-dimethylethyl)-6-hydroxy-)

• Product Name: 4(3H)-Pyrimidinone,2-(1,1-dimethylethyl)-6-hydroxy-
• CAS No: 18378-79-5
• MF: C₈H₁₂N₂O₂
• MW: 168.193081855774
• CID: 105852
• PubChem ID: 817310
• Update Time: 2025-04-18

4(3H)-Pyrimidinone,2-(1,1-dimethylethyl)-6-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 4(3H)-Pyrimidinone,2-(1,1-dimethylethyl)-6-hydroxy-
• 2-TERT-BUTYL-4,6-DIHYDROXYPYRIMIDINE
• 2-tert-butyl-4-hydroxy-1H-pyrimidin-6-one
• 2-t-Butyl-4,6-dihydroxypyrimidin
• 2-t-butylpyrimidine-4,6-diol
• 2-tert-butyl-1H-pyrimidine-4,6-dione
• 2-tert-Butyl-4,6-pyrimidinediol
• 2-tert-butylpyrimidine-4,6-diol
• 4,6-dihydroxy-2-tert-butyl-pyrimidine
• 4,6-DIHYDROXY-2-TERT-BUTYLPYRIMIDINE
• 4,6-Dihydroxy-2-tert-butylpyrimidine 2-tert-Butyl-4,6-pyrimidinediol
• CS-0432823
• AKOS015909237
• FT-0617253
• 2-(tert-Butyl)-6-hydroxypyrimidin-4(3H)-one
• 2-(tert-butyl)pyrimidine-4,6-diol
• 2-(tert-Butyl)-4,6-pyrimidinediol
• AKOS012922321
• SCHEMBL1221655
• DTXSID40355788
• SCHEMBL21324846
• 18378-79-5

• Inchi： 1S/C8H12N2O2/c1-8(2,3)7-9-5(11)4-6(12)10-7/h4H,1-3H3,(H2,9,10,11,12)
• InChI Key： HRVWBFSYFICPAS-UHFFFAOYSA-N
• SMILES： OC1=CC(NC(C(C)(C)C)=N1)=O

Computed Properties

• Exact Mass: 168.09000
• Monoisotopic Mass: 168.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 61.7Ų

Experimental Properties

• Density: 1.2
• Boiling Point: 311°C at 760 mmHg
• Flash Point: 141.9°C
• Refractive Index: 1.553
• PSA: 66.24000
• LogP: 1.18530